Cas no 1545937-52-7 (3-(cyanomethyl)benzene-1-sulfonyl chloride)
1545937-52-7 structure
Product Name:3-(cyanomethyl)benzene-1-sulfonyl chloride
CAS No:1545937-52-7
MF:C8H6ClNO2S
MW:215.656739711761
CID:4605180
PubChem ID:83272075
Update Time:2024-03-01
3-(cyanomethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(cyanomethyl)benzene-1-sulfonyl chloride
- Benzenesulfonyl chloride, 3-(cyanomethyl)-
-
- Inchi： 1S/C8H6ClNO2S/c9-13(11,12)8-3-1-2-7(6-8)4-5-10/h1-3,6H,4H2
- InChI Key： UJVGOWVIEWCNEW-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC=CC(CC#N)=C1
Computed Properties
- Exact Mass: 214.9807773g/mol
- Monoisotopic Mass: 214.9807773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.3Ų
3-(cyanomethyl)benzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C907325-100mg |
3-(cyanomethyl)benzene-1-sulfonyl chloride |
1545937-52-7 | 100mg |
$ 250.00 | 2022-06-06 | ||
| TRC | C907325-10mg |
3-(cyanomethyl)benzene-1-sulfonyl chloride |
1545937-52-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C907325-50mg |
3-(cyanomethyl)benzene-1-sulfonyl chloride |
1545937-52-7 | 50mg |
$ 160.00 | 2022-06-06 | ||
| Enamine | EN300-191012-0.05g |
3-(cyanomethyl)benzene-1-sulfonyl chloride |
1545937-52-7 | 95% | 0.05g |
$105.0 | 2023-09-18 | |
| Enamine | EN300-191012-0.1g |
3-(cyanomethyl)benzene-1-sulfonyl chloride |
1545937-52-7 | 95% | 0.1g |
$156.0 | 2023-09-18 | |
| Enamine | EN300-191012-0.25g |
3-(cyanomethyl)benzene-1-sulfonyl chloride |
1545937-52-7 | 95% | 0.25g |
$222.0 | 2023-09-18 | |
| Enamine | EN300-191012-0.5g |
3-(cyanomethyl)benzene-1-sulfonyl chloride |
1545937-52-7 | 95% | 0.5g |
$422.0 | 2023-09-18 | |
| Enamine | EN300-191012-1.0g |
3-(cyanomethyl)benzene-1-sulfonyl chloride |
1545937-52-7 | 95% | 1g |
$541.0 | 2023-05-26 | |
| Enamine | EN300-191012-2.5g |
3-(cyanomethyl)benzene-1-sulfonyl chloride |
1545937-52-7 | 95% | 2.5g |
$1063.0 | 2023-09-18 | |
| Enamine | EN300-191012-5.0g |
3-(cyanomethyl)benzene-1-sulfonyl chloride |
1545937-52-7 | 95% | 5g |
$1572.0 | 2023-05-26 |
3-(cyanomethyl)benzene-1-sulfonyl chloride Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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